Cas no 921822-01-7 (2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide)

• Product Name: 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide
• CAS No: 921822-01-7
• Molecular Formula: C₁₄H₁₄Cl₂N₄O₃S
• Molecular Weight: 389.256959438324
• CID: 6086561
• PubChem ID: 18571188

2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide Properties

Names and Identifiers

• 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide
• 2-[2-[2-(3,4-dichloroanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]acetamide
• 921822-01-7
• AKOS024632488
• 2-((1-(2-amino-2-oxoethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(3,4-dichlorophenyl)acetamide
• F2258-0759
• 2-{[1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide

• InChIKey： PHHMJHSJPWWGMW-UHFFFAOYSA-N
• Inchi： 1S/C14H14Cl2N4O3S/c15-10-2-1-8(3-11(10)16)19-13(23)7-24-14-18-4-9(6-21)20(14)5-12(17)22/h1-4,21H,5-7H2,(H2,17,22)(H,19,23)
• SMILES： C(N)(=O)CN1C(SCC(NC2=CC=C(Cl)C(Cl)=C2)=O)=NC=C1CO

Computed Properties

• Exact Mass: 388.0163669g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 388.0163669g/mol
• Heavy Atom Count: 24
• Complexity: 460
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides